Cas no 89924-79-8 (1,3-Propanediol, mono(hydrogen phosphonate) (9CI))

• Product Name: 1,3-Propanediol, mono(hydrogen phosphonate) (9CI)
• CAS No: 89924-79-8
• MF: C₃H₉O₄P
• MW: 140.074922323227
• CID: 585231
• Update Time: 2023-03-29

1,3-Propanediol, mono(hydrogen phosphonate) (9CI) Chemical and Physical Properties

Names and Identifiers

• 1,3-Propanediol, mono(hydrogen phosphonate)
• 1,3-Propanediol, mono(hydrogen phosphonate) (9CI)

• Inchi： 1S/C3H9O4P/c4-2-1-3-7-8(5)6/h4,8H,1-3H2,(H,5,6)
• InChI Key： AKCUYHXGYNKHAQ-UHFFFAOYSA-N
• SMILES： C(OP(=O)O)CCO

Computed Properties

• Exact Mass: 138.008
• Monoisotopic Mass: 138.008
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 8
• Rotatable Bond Count: 3
• Complexity: 94.3
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 63.6A^2